Cas no 1260169-02-5 (Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate)

Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate is a heterocyclic compound featuring a fused pyrazolo[1,5-a]pyrimidine core with an ester and amino functional group. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its reactive sites enable further derivatization, making it valuable for constructing complex scaffolds. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined crystalline form ensures consistent purity, which is critical for research and industrial applications. The presence of both electron-donating (amino) and electron-withdrawing (ester) groups enhances its utility in nucleophilic and electrophilic reactions, supporting diverse synthetic pathways.
Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate structure
1260169-02-5 structure
Product Name:Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate
CAS No:1260169-02-5
MF:C9H10N4O2
MW:206.20130109787
MDL:MFCD14706232
CID:1016111
PubChem ID:66850701
Update Time:2025-10-19

Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate
    • Ethyl 2-aminopyrazolo[1,5-a]-pyrimidine-3-carboxylate
    • 2-AMINO-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLIC ACID ETHYL ESTER
    • AK118849
    • FT-0686321
    • KB-252551
    • PB11952
    • QC-122
    • SureCN941149
    • ethyl2-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate
    • DTXSID10735891
    • AKOS016000481
    • DB-351392
    • BCP14913
    • CS-W000476
    • 1260169-02-5
    • SCHEMBL941149
    • EN300-5357127
    • MFCD14706232
    • DS-5415
    • Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 2-amino-, ethyl ester
    • FKBUOZSNISVNHI-UHFFFAOYSA-N
    • AMY26508
    • MDL: MFCD14706232
    • Inchi: 1S/C9H10N4O2/c1-2-15-9(14)6-7(10)12-13-5-3-4-11-8(6)13/h3-5H,2H2,1H3,(H2,10,12)
    • InChI Key: FKBUOZSNISVNHI-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(N)=NN2C=CC=NC2=1)=O

Computed Properties

  • Exact Mass: 206.08037557g/mol
  • Monoisotopic Mass: 206.08037557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 82.5Ų

Experimental Properties

  • Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.74 g/l) (25 º C),

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